Cas no 321166-44-3 (4-[2-(3,5-Dimethyl-pyrazol-1-yl)-acetylamino]-benzoic acid methyl ester)

• Product Name: 4-[2-(3,5-Dimethyl-pyrazol-1-yl)-acetylamino]-benzoic acid methyl ester
• CAS No: 321166-44-3
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 3068695
• PubChem ID: 856356
• Update Time: 2025-08-05

4-[2-(3,5-Dimethyl-pyrazol-1-yl)-acetylamino]-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,5-Dimethyl-pyrazol-1-yl)-acetylamino]-benzoic acid methyl ester
• Oprea1_316759
• 321166-44-3
• Methyl4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamido)benzoate
• DTXSID901321682
• CHEMBL1568352
• methyl 4-[[2-(3,5-dimethylpyrazol-1-yl)acetyl]amino]benzoate
• SMR000283304
• Methyl 4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)acetamido)benzoate
• HMS2713I22
• methyl 4-{[(3,5-dimethyl-1H-pyrazol-1-yl)acetyl]amino}benzoate
• ASN 00867728
• AKOS000569984
• Oprea1_665408
• MLS000689140
• AG-690/12352188

• MDL： MFCD01326154
• Inchi： 1S/C15H17N3O3/c1-10-8-11(2)18(17-10)9-14(19)16-13-6-4-12(5-7-13)15(20)21-3/h4-8H,9H2,1-3H3,(H,16,19)
• InChI Key： IESUBGQLJYWTCH-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=CC(C)=N1)NC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 287.12699141Da
• Monoisotopic Mass: 287.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų